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Compound of Interest

Compound Name: AS1938909
Cat. No.: B15540900
Get Quote

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides essential guidance on the proper disposal
procedures for the SHIP2 inhibitor, AS1938909. Given the absence of a specific Safety Data
Sheet (SDS) in the public domain, these procedures are based on available safety information
and general best practices for the disposal of hazardous laboratory chemicals.

Hazard Profile of AS1938909

Before handling or disposing of AS1938909, it is crucial to be aware of its known hazards. The
following table summarizes the key safety information gathered from various sources.
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Property Value Source

3-[(2,4-Dichlorobenzyl)oxy]-N-
Chemical Name (2,6-difluorobenzyl)thiophene- [1]
2-carboxamide

Appearance Off-white solid [1][2]
Solubility Soluble in DMSO (50 mg/mL) [11[2]
Storage Class 11 - Combustible Solids [1112]
Water Hazard Class (WGK) 3 - Highly hazardous to water [1][2]

Step-by-Step Disposal Procedures

Due to its classification as a combustible solid and its high water hazard class, AS1938909
must be treated as hazardous waste. Under no circumstances should this compound be
disposed of down the drain or in regular trash.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE when handling AS1938909, including:
o Nitrile gloves
o Safety goggles
o Alab coat

2. Waste Segregation and Collection:

o Solid Waste:

o Collect any solid AS1938909 waste, including contaminated consumables (e.g., weighing
paper, pipette tips), in a clearly labeled, dedicated hazardous waste container.

o The container should be made of a material compatible with the chemical and be securely
sealed.
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e Liquid Waste:

o For solutions of AS1938909 (e.g., in DMSQ), collect the waste in a designated, leak-proof
hazardous waste container for organic solvents.

o Do not mix with aqueous or other incompatible waste streams.

3. Labeling of Hazardous Waste:

» All waste containers must be clearly labeled with:

The words "Hazardous Waste"

[e]

o

The full chemical name: "AS1938909" and any solvents used.

[¢]

The approximate concentration and quantity of the waste.

The date of accumulation.

[e]

[e]

The appropriate hazard symbols (e.g., "Harmful,” "Dangerous for the environment").
4. Storage of Hazardous Waste:

o Store the sealed and labeled hazardous waste containers in a designated, well-ventilated,
and secure area, away from sources of ignition and incompatible materials.

» Follow your institution's guidelines for the storage of combustible solids and flammable
liquids.

5. Final Disposal:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

o Provide the disposal contractor with a complete and accurate description of the waste
contents.

Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of
AS1938909 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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